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Compound of Interest

Compound Name: JNJ-28330835

Cat. No.: B1673012 Get Quote

In-Depth Technical Guide: JNJ-28330835
For Researchers, Scientists, and Drug Development Professionals

Abstract
JNJ-28330835 is a potent and selective, non-steroidal androgen receptor modulator (SARM)

that has demonstrated significant anabolic effects on muscle and bone with minimal impact on

prostatic tissues in preclinical studies. As a member of the pyrazole class of compounds, its

unique chemical structure confers a favorable tissue-selective activity profile, making it a

subject of interest for conditions such as muscle wasting and osteoporosis. This document

provides a comprehensive overview of the chemical structure, physicochemical properties,

mechanism of action, and detailed experimental protocols related to JNJ-28330835.

Chemical Structure and Properties
JNJ-28330835 is chemically identified as (S)-N-(4-cyano-3-(trifluoromethyl)phenyl)-5-methyl-3-

(trifluoromethyl)-4,5-dihydro-1H-pyrazole-5-carboxamide.[1] Its structure is characterized by a

central dihydropyrazole ring, a substituted phenyl ring containing cyano and trifluoromethyl

groups, and a chiral center at the C5 position of the pyrazole ring.

Chemical Structure:

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name

(S)-N-(4-cyano-3-(trifluoromethyl)phenyl)-5-

methyl-3-(trifluoromethyl)-4,5-dihydro-1H-

pyrazole-5-carboxamide[1]

SMILES
O=C([C@@]1(C)NN=C(C(F)

(F)F)C1)NC2=CC=C(C#N)C(C(F)(F)F)=C2[1]

CAS Number 888072-47-7

Molecular Formula C14H10F6N4O[1]

Table 2: Physicochemical Properties

Property Value

Molecular Weight 364.25 g/mol [1]

Appearance Solid powder

Solubility Soluble in DMSO[2]

Storage
Short term (days to weeks) at 0 - 4 °C; Long

term (months to years) at -20 °C[2]

Mechanism of Action and Signaling Pathway
JNJ-28330835 functions as a selective androgen receptor (AR) modulator. It exhibits mixed

agonist and antagonist activity in a tissue-specific manner.[3] In tissues such as muscle and

bone, it acts as an agonist, promoting anabolic effects. Conversely, in tissues like the prostate,

it displays antagonistic or weak partial agonist activity, thereby minimizing the risk of

hypertrophy or other androgen-related adverse effects.

The general signaling pathway for androgen receptor activation is initiated by the binding of a

ligand, such as JNJ-28330835, to the AR in the cytoplasm. This binding event triggers a

conformational change in the receptor, leading to the dissociation of heat shock proteins

(HSPs). The ligand-AR complex then translocates to the nucleus, where it dimerizes and binds

to specific DNA sequences known as androgen response elements (AREs) in the promoter
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regions of target genes. This interaction recruits co-regulatory proteins (coactivators or

corepressors) and the basal transcription machinery, ultimately leading to the modulation of

gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. epa.gov [epa.gov]

3. revvity.com [revvity.com]

To cite this document: BenchChem. [JNJ-28330835 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673012#jnj-28330835-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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